Cas no 2171229-96-0 ((2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid)
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
- (2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid
- EN300-1517035
- 2171229-96-0
-
- Inchi: 1S/C26H25N3O5/c1-2-7-23(25(31)32)29-24(30)22-13-12-16(14-27-22)28-26(33)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,23H,2,7,15H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m1/s1
- InChI Key: RFKQDTPBHBOZSU-HSZRJFAPSA-N
- SMILES: O(C(NC1=CN=C(C=C1)C(N[C@@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 459.17942091g/mol
- Monoisotopic Mass: 459.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 709
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 118Ų
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517035-0.05g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-0.1g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-0.25g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-0.5g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-1.0g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-2.5g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-5.0g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-10.0g |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1517035-50mg |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1517035-100mg |
(2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid |
2171229-96-0 | 100mg |
$2963.0 | 2023-09-27 |
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic Acid: A Comprehensive Overview
The compound with CAS No 2171229-96-0, known as (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development.
CAS No 2171229-96-0 represents a specific identifier assigned to this compound by the Chemical Abstracts Service, ensuring its precise identification in scientific literature and databases. The compound's name, (2R)-fluoren-methoxycarbonyl-pyridin-formamido-pentanoic acid, highlights its structural components, including a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a pentanoic acid moiety. These elements contribute to its versatile chemical properties and reactivity.
Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as solid-phase synthesis and stereochemical control. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amino group during the synthesis process. This makes the compound an attractive candidate for use in peptide-based drug design and combinatorial chemistry.
The pyridine ring in the structure introduces aromaticity and potential for hydrogen bonding, enhancing the molecule's stability and bioavailability. Additionally, the pentanoic acid moiety contributes to the compound's solubility and ability to form amide bonds, further expanding its utility in medicinal applications.
Research into the biological activity of this compound has revealed promising results in vitro. Studies have demonstrated its ability to inhibit specific enzymes and modulate cellular pathways, suggesting potential applications in treating various diseases, including cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential.
The stereochemistry of the compound, specifically the (R)-configuration at the second carbon atom, is critical for its biological activity. This configuration ensures proper molecular recognition and interaction with target proteins, making it a key factor in drug design. Advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the stereochemical integrity of the compound.
In terms of synthesis, researchers have developed efficient routes to prepare this compound on a larger scale. These methods often involve multi-step reactions with high yields and excellent stereochemical control. The use of environmentally friendly reagents and conditions has also been prioritized to align with green chemistry principles.
The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental studies, enabling a more comprehensive analysis of the compound's behavior.
In conclusion, (2R)-fluoren-methoxycarbonyl-pyridin-formamido-pentanoic acid, identified by CAS No 2171229-96-0, is a remarkable molecule with significant implications for modern drug discovery. Its unique structure, coupled with cutting-edge research methodologies, positions it as a valuable asset in advancing therapeutic interventions across various disease areas.
2171229-96-0 ((2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)